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Compound Name: (S)-Prunasin Tetraacetate

Cat. No.: B12290692

Get Quote

Introduction & Structural Significance
(S)-Prunasin Tetraacetate is a synthetically modified, peracetylated derivative of (S)-prunasin,

a naturally occurring cyanogenic glucoside. While its diastereomer, (R)-prunasin, is widely

distributed in the seeds of Prunus species (such as almonds and cherries), the (S)-epimer is

predominantly isolated from the elderberry plant, Sambucus nigra, and is historically referred to

as sambunigrin [1].

In drug development and analytical chemistry, the native glucoside presents a challenge: it is

highly hydrophilic and highly susceptible to rapid enzymatic degradation by endogenous β-

glucosidases. By synthesizing the tetraacetate derivative, researchers effectively "cap" the four

hydroxyl groups of the glucose moiety. This structural modification serves a dual purpose: it

dramatically increases the molecule's lipophilicity—enabling superior chromatographic

resolution—and acts as a steric shield, preventing premature enzymatic hydrolysis during

complex bioassays or synthetic cascades.

Quantitative Chemical and Physical Properties
To facilitate assay design and analytical tracking, the core quantitative data for (S)-Prunasin
Tetraacetate is summarized below.
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Property Value

Chemical Name (S)-Prunasin Tetraacetate

Common Synonym Sambunigrin tetraacetate

CAS Registry Number 60981-44-4

Molecular Formula C₂₂H₂₅NO₁₀

Molecular Weight 463.44 g/mol

Exact Mass 463.1478 g/mol

Stereochemistry (S) configuration at the mandelonitrile aglycone

Target Enzyme Inhibition
DNA Polymerase β (via its deacetylated active

form)

Data supported by chemical registry standards [2] and analytical reference materials [3].

Biosynthesis and Chemical Derivatization
The production of (S)-Prunasin Tetraacetate relies on a hybrid approach: biological synthesis

of the core glucoside followed by chemical derivatization. In the native plant pathway (or

engineered E. coli whole-cell biocatalysts), the precursor L-phenylalanine is converted to an

aldoxime by CYP79 enzymes, then to mandelonitrile by CYP71 enzymes. Uridine diphosphate

glucosyltransferases (UGTs) then catalyze the stereoselective glucosylation to form (S)-

prunasin [4].

To achieve the tetraacetate form, the purified (S)-prunasin undergoes a peracetylation reaction.
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Biosynthetic pathway of (S)-Prunasin and subsequent chemical acetylation.

Experimental Methodology: Synthesis and Isolation
The following protocol outlines the chemical peracetylation of (S)-prunasin to yield (S)-
Prunasin Tetraacetate. This is a self-validating system; the reaction design inherently drives

the product to a state that can be easily precipitated and analytically verified.

Step 1: Preparation of the Reaction Matrix
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Action: Dissolve 100 mg of purified (S)-prunasin in 2.0 mL of anhydrous pyridine at 0°C

under an inert nitrogen atmosphere.

Causality: Pyridine is selected because it acts as both the solvent and the acid scavenger.

By neutralizing the acetic acid generated during the reaction, pyridine prevents the reaction

equilibrium from stalling, driving the acetylation to completion. The 0°C environment prevents

exothermic degradation of the sensitive cyano group.

Step 2: Acetylation

Action: Dropwise, add 1.0 mL of acetic anhydride ( Ac2​O ). Stir the mixture continuously and

allow it to gradually warm to room temperature over 12 hours.

Causality: The gradual warming controls the kinetics of the nucleophilic acyl substitution. The

four hydroxyl groups on the glucose moiety have varying degrees of steric hindrance; a 12-

hour duration ensures complete peracetylation without inducing epimerization at the chiral

mandelonitrile center.

Step 3: Quenching and Precipitation

Action: Pour the reaction mixture into 15 mL of crushed ice water. Stir vigorously for 30

minutes.

Causality: Water rapidly hydrolyzes the unreacted acetic anhydride into water-soluble acetic

acid. Because the newly formed (S)-Prunasin Tetraacetate is highly lipophilic (due to the

four acetyl groups masking the hydroxyls), it becomes insoluble in the aqueous matrix and

precipitates as a white/off-white solid, allowing for easy physical separation.

Step 4: Extraction and Washing

Action: Extract the aqueous mixture with ethyl acetate (3 x 10 mL). Wash the combined

organic layers with 1M HCl (to remove residual pyridine), saturated NaHCO3​(to neutralize

residual acid), and brine. Dry over anhydrous Na2​SO4​and concentrate in vacuo.

Causality: This sequential washing protocol systematically eliminates all reaction byproducts.

The HCl specifically protonates pyridine, forcing it into the aqueous layer, ensuring the final

organic phase contains only the target compound.
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Bioactivation and Pharmacological Relevance
While (S)-Prunasin Tetraacetate is synthetically stable, its pharmacological relevance lies in

its ability to act as a prodrug or a controlled-release reference standard. The native glucoside,

prunasin, is a documented inhibitor of DNA Polymerase β, an enzyme critical for base excision

repair during DNA maintenance [5].

However, cyanogenic glucosides are also known for their defense mechanism: cyanogenesis.

When the tetraacetate is exposed to cellular esterases, it is deacetylated back to (S)-prunasin.

Subsequent cleavage by β-glucosidase yields mandelonitrile, which spontaneously (or

enzymatically via mandelonitrile lyase) dissociates into toxic hydrogen cyanide (HCN) and

benzaldehyde [6].

(S)-Prunasin Tetraacetate
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(S)-Mandelonitrile
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Bioactivation pathway of (S)-Prunasin Tetraacetate to cyanogenic products.
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Analytical Characterization (HPLC Validation)
To validate the success of the synthesis protocol, High-Performance Liquid Chromatography

(HPLC) must be employed.

Column Selection: Use a standard C18 Reversed-Phase column (e.g., 250 mm x 4.6 mm, 5

µm).

Causality: Native prunasin often requires specialized porous graphitic carbon columns due to

its extreme polarity. However, the acetylation of (S)-prunasin fundamentally alters its partition

coefficient. The highly lipophilic tetraacetate derivative interacts strongly with the C18

stationary phase, allowing for baseline resolution between the (S)-epimer (sambunigrin

tetraacetate) and any contaminating (R)-epimer (prunasin tetraacetate) which would

otherwise co-elute.

Mobile Phase: Isocratic elution using Acetonitrile:Water (60:40 v/v).

Detection: UV absorbance at 254 nm (targeting the aromatic benzaldehyde ring of the

aglycone).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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